Cas no 6013-95-2 (3-chlorothietane)
3-chlorothietane structure
Product Name:3-chlorothietane
3-chlorothietane Chemical and Physical Properties
Names and Identifiers
-
- 3-chlorothietane
- 2-chloro-1,3-epithioPropane
- 3-Chlorothietan
- 3-chloro-thietane
- 3-Chlor-thietan
- AC1L6EFI
- AC1Q3PO4
- CTK2F4236
- NCIOpen2_001876
- NSC101887
- SureCN2770392
- Thietane, 3-chloro-
- Propane, 2-chloro-1,3-epithio-
- SCHEMBL2770392
- 7Q2M22N8AU
- NSC-101887
- DTXSID00295434
- UNII-7Q2M22N8AU
- DB-228585
- 6013-95-2
-
- Inchi: 1S/C3H5ClS/c4-3-1-5-2-3/h3H,1-2H2
- InChI Key: XCXWYBUEHDEIQV-UHFFFAOYSA-N
- SMILES: ClC1CSC1
Computed Properties
- Exact Mass: 107.98015
- Monoisotopic Mass: 107.98
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 33.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.27
- Boiling Point: 170.2°C at 760 mmHg
- Flash Point: 63°C
- Refractive Index: 1.541
- PSA: 0
- LogP: 1.34060
3-chlorothietane Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
6013-95-2 (3-chlorothietane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent